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Compound of Interest

Compound Name: MCPA-thioethyl

Cat. No.: B1675963

Essential Safety and Handling of MCPA-thioethyl

MCPA-thioethyl is a phenoxy herbicide requiring stringent safety protocols to ensure the well-
being of laboratory personnel and the protection of the environment.[1][2] Adherence to the
following guidelines for personal protective equipment (PPE), handling, and disposal is critical
for minimizing exposure risk and ensuring operational integrity.

Physicochemical and Toxicity Data

A summary of the key quantitative data for MCPA-thioethyl is presented below, providing a
quick reference for its physical properties and toxicological profile.
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Property Value Reference
Molecular Formula C11H13ClOo2s [2]
Molecular Weight 244.74 g/mol [2]

Melting Point 41.5°C [2]

Boiling Point 345.9°C at 760 mmHg

Flash Point 163°C

Vapor Pressure 5.96E-05 mmHg at 25°C

Oral LD50 (Rat) 790 mg/kg

H302 (Harmful if swallowed),
H373 (May cause damage to
organs through prolonged or
GHS Hazard Statements repeated exposure), H400
(Very toxic to aquatic life),
H410 (Very toxic to aquatic life

with long lasting effects)

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the most critical lines of defense against exposure to
MCPA-thioethyl. The following recommendations are based on general best practices for
handling phenoxy herbicides and available data on similar compounds.

Core PPE Requirements:

e Gloves: Chemical-resistant gloves are mandatory. A study on MCPA esters indicated that
while several materials offer protection, nitrile gloves demonstrated a longer breakthrough
time for the ester formulation compared to natural rubber and neoprene. It is recommended
to use nitrile gloves with a minimum thickness of 14 mils and to change them frequently,
especially if contact with the substance is prolonged.

o Eye and Face Protection: Chemical safety goggles in combination with a face shield are
essential to protect against splashes and aerosols.
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» Respiratory Protection: When handling the solid form or creating solutions where aerosols
may be generated, a NIOSH/MSHA-approved respirator with an organic vapor cartridge and
a particulate pre-filter is required. Ensure a proper fit test has been conducted.

o Protective Clothing: A chemical-resistant suit or a lab coat worn over long-sleeved clothing
and long pants is required. For tasks with a high risk of splashing, such as mixing or
transferring, a chemical-resistant apron should also be worn.

o Footwear: Chemical-resistant boots with pant legs worn over the boots are necessary to
prevent lower leg and foot exposure.

Experimental Protocols
Standard Handling and Operational Workflow

The following diagram outlines the standard workflow for the safe handling of MCPA-thioethyl
in a laboratory setting.
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Standard operational workflow for handling MCPA-thioethyl.
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Decontamination Protocol

Decontamination is crucial to prevent cross-contamination and accidental exposure. As a
phenoxy herbicide, specific cleaning procedures should be followed.

e Initial Rinse: Immediately after use, triple rinse all equipment with water.

o Alkaline Wash: Prepare a cleaning solution with household ammonia (2L per 100L of water)
or a designated tank and equipment cleaner.

o Soak and Agitate: Fill the equipment with the cleaning solution and allow it to soak,
preferably overnight. Agitate the solution to ensure all surfaces are contacted.

» Final Rinse: Thoroughly rinse the equipment with clean water.

e Drying: Allow all equipment to air dry completely before storage.

Disposal Plan

The disposal of MCPA-thioethyl and its associated waste must be conducted in compliance
with federal, state, and local regulations.

o Waste Segregation:

o Solid Waste: Unused MCPA-thioethyl, contaminated spill cleanup materials, and
disposable PPE should be collected in a designated, labeled hazardous waste container.

o Liquid Waste: Unused solutions and rinse water from the initial decontamination steps
should be collected in a separate, labeled hazardous waste container. Do not mix with
other solvent waste streams.

o Sharps: Any contaminated sharps should be placed in a designated sharps container.
o Container Management:

o Ensure all waste containers are properly labeled with "Hazardous Waste" and the
chemical name "MCPA-thioethyl".
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o Keep containers closed except when adding waste.
o Store waste containers in a designated satellite accumulation area.
e Disposal:

o Arrange for the disposal of all hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Empty, triple-rinsed containers may be disposed of as non-hazardous waste, but check
with your local regulations first.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

Spill Response Workflow

The following diagram illustrates the logical steps to take in the event of an MCPA-thioethyl
spill.
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Logical workflow for responding to an MCPA-thioethyl spill.
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First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. Seek medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention. Provide the Safety Data Sheet to the medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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